Cas no 1346692-10-1 (Methyl 5-(5-chloro-2-fluorophenyl)nicotinate)

• Product Name: Methyl 5-(5-chloro-2-fluorophenyl)nicotinate
• CAS No: 1346692-10-1
• MF: C₁₃H₉ClFNO₂
• MW: 265.667465925217
• CID: 1030065
• PubChem ID: 71304436
• Update Time: 2025-05-25

Methyl 5-(5-chloro-2-fluorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(5-chloro-2-fluorophenyl)nicotinate
• Methyl 5-(5-chloro-2-fluorophenyl)nicotite
• methyl 5-(5-chloro-2-fluorophenyl)pyridine-3-carboxylate
• Methyl5-(5-chloro-2-fluorophenyl)nicotinate
• DTXSID00745282
• 1346692-10-1

• Inchi： 1S/C13H9ClFNO2/c1-18-13(17)9-4-8(6-16-7-9)11-5-10(14)2-3-12(11)15/h2-7H,1H3
• InChI Key： IJSNZYCDWJARLK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1C=NC=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 265.0305844g/mol
• Monoisotopic Mass: 265.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 5-(5-chloro-2-fluorophenyl)nicotinate

Methyl 5-(5-chloro-2-fluorophenyl)nicotinate (CAS No. 1346692-10-1): A Comprehensive Overview

Methyl 5-(5-chloro-2-fluorophenyl)nicotinate, identified by its CAS number 1346692-10-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif, has been extensively studied for its potential biological activities and applications in drug development. The presence of both chloro and fluorine substituents in its aromatic ring system imparts distinct chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of Methyl 5-(5-chloro-2-fluorophenyl)nicotinate consists of a nicotinate moiety linked to a phenyl ring substituted with chloro and fluoro groups. This arrangement not only influences its physicochemical properties but also plays a crucial role in determining its interaction with biological targets. The compound's solubility, stability, and metabolic pathways are all critical factors that researchers consider when evaluating its suitability for pharmaceutical applications.

In recent years, the study of Methyl 5-(5-chloro-2-fluorophenyl)nicotinate has been influenced by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled scientists to predict and validate the compound's binding affinity to various enzymes and receptors. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs.

Moreover, the incorporation of halogen atoms into the aromatic ring enhances the metabolic stability of Methyl 5-(5-chloro-2-fluorophenyl)nicotinate, which is a desirable trait for drug candidates. Halogenated compounds often exhibit improved bioavailability and prolonged half-life in vivo, which can translate to more effective therapeutic outcomes. Researchers have leveraged these properties to design derivatives with enhanced pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in Methyl 5-(5-chloro-2-fluorophenyl)nicotinate due to its potential as an intermediate in the synthesis of more complex molecules. Its structural features allow for further functionalization, enabling the creation of novel scaffolds with tailored biological activities. This flexibility has been exploited in several research projects aimed at developing treatments for neurological disorders, cardiovascular diseases, and other conditions where nicotinic acid derivatives are known to play a role.

Recent experimental studies have also highlighted the compound's interactions with nicotinic acetylcholine receptors (nAChRs). These receptors are crucial for various physiological processes, including neurotransmission and muscle contraction. By modulating nAChR activity, Methyl 5-(5-chloro-2-fluorophenyl)nicotinate and its derivatives could potentially be used to address conditions such as Alzheimer's disease, nicotine dependence, and cognitive impairments. The precise tuning of receptor binding affinity is essential for achieving therapeutic efficacy while minimizing side effects.

The synthesis of Methyl 5-(5-chloro-2-fluorophenyl)nicotinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only streamline the synthetic process but also allow for greater control over regioselectivity and stereoselectivity.

The safety profile of Methyl 5-(5-chloro-2-fluorophenyl)nicotinate is another critical aspect that has been thoroughly investigated. Preclinical studies have assessed its toxicity, mutagenicity, and carcinogenicity to ensure that it meets regulatory standards for further development. The compound's favorable safety profile has positioned it as a viable candidate for clinical trials in humans. However, additional research is needed to fully understand its long-term effects and potential adverse reactions.

In conclusion, Methyl 5-(5-chloro-2-fluorophenyl)nicotinate (CAS No. 1346692-10-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its halogenated aromatic system contributes to enhanced metabolic stability and binding affinity to biological targets, making it an attractive candidate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.